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Compound of Interest

Compound Name: Zinniol

Cat. No.: B100862 Get Quote

For researchers, scientists, and drug development professionals handling Zinniol, a phytotoxin

produced by certain fungi, ensuring its proper disposal is a critical component of laboratory

safety and environmental responsibility.[1][2] While specific official disposal procedures for

Zinniol are not readily available, a comprehensive approach based on its chemical properties

and general laboratory safety protocols can ensure its safe management. This guide provides

essential information on the characteristics of Zinniol and a step-by-step process for its

disposal.

Chemical and Physical Properties of Zinniol
Understanding the properties of Zinniol is the first step in determining the appropriate handling

and disposal methods. The following table summarizes key quantitative data for this

compound.[3][4]
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Property Value

Molecular Formula C₁₅H₂₂O₄

Molecular Weight 266.33 g/mol

Form Solid

Solubility DMSO: 1 mg/mL

Storage Temperature -20°C

Storage Class 11 - Combustible Solids

Zinniol Disposal Protocol
The following procedure outlines the recommended steps for the safe disposal of Zinniol
waste. This protocol is based on standard practices for handling solid, combustible, and

potentially hazardous chemical waste in a laboratory setting.

1. Personal Protective Equipment (PPE):

Before handling Zinniol waste, ensure appropriate PPE is worn, including a lab coat, safety

goggles, and chemical-resistant gloves.

2. Waste Segregation:

Do not mix Zinniol waste with other chemical waste streams unless their compatibility is

confirmed.

Collect solid Zinniol waste in a clearly labeled, dedicated waste container. The label should

include the chemical name ("Zinniol Waste"), the primary hazard (e.g., "Combustible Solid"),

and the date of accumulation.

3. Container Selection:

Use a container that is compatible with solid chemical waste. A high-density polyethylene

(HDPE) container is a suitable option.

Ensure the container has a secure lid to prevent spillage.
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4. Storage of Waste:

Store the Zinniol waste container in a designated, well-ventilated waste accumulation area.

Keep the container away from sources of ignition, as Zinniol is classified as a combustible

solid.

Follow all institutional and local regulations for the storage of chemical waste.

5. Disposal Request:

Once the waste container is full or ready for disposal, submit a chemical waste pickup

request to your institution's Environmental Health and Safety (EHS) office or equivalent

department.

Provide accurate information on the waste manifest, including the chemical name and

quantity.

6. Professional Disposal:

Zinniol waste should be disposed of through a licensed hazardous waste disposal company.

The primary method of disposal for combustible solids is typically incineration at a permitted

facility.

Note: Never dispose of Zinniol down the drain or in regular trash.

Zinniol Disposal Workflow
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of Zinniol.
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Start: Zinniol Waste Generated
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End: Disposal Complete

Click to download full resolution via product page

Caption: Workflow for the safe disposal of Zinniol waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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